Cas no 2680873-33-8 (5-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid)

• Product Name: 5-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid
• CAS No: 2680873-33-8
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 5878103
• PubChem ID: 165909925
• Update Time: 2023-11-20

5-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283800
• 5-(2,2,2-trifluoroacetamido)-1-benzofuran-2-carboxylic acid
• 2680873-33-8
• 5-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C11H6F3NO4/c12-11(13,14)10(18)15-6-1-2-7-5(3-6)4-8(19-7)9(16)17/h1-4H,(H,15,18)(H,16,17)
• InChI Key： ZGCIHFHEDSLLCJ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC2=C(C=C(C(=O)O)O2)C=1)=O)(F)F

Computed Properties

• Exact Mass: 273.02489216g/mol
• Monoisotopic Mass: 273.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų